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Compound of Interest

Compound Name: 4-Chloronaphtho[2,3-b]benzofuran

Cat. No.: B12504372 Get Quote

Essential Safety and Handling Guide for 4-
Chloronaphtho[2,3-b]benzofuran
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Chloronaphtho[2,3-b]benzofuran in a laboratory setting. The

following information is critical for researchers, scientists, and professionals in drug

development to ensure safe handling and minimize exposure risks.

Chemical and Physical Properties

While specific data for 4-Chloronaphtho[2,3-b]benzofuran is limited, the properties of the

structurally similar compound 4-chloronaphtho[2,1-b]benzofuran can be used for initial

assessment.

Property Value

Molecular Formula C₁₆H₉ClO

Molecular Weight 252.7 g/mol

Predicted Boiling Point 424.4 ± 18.0 °C

Predicted Density 1.354 ± 0.06 g/cm³
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Due to the presence of a chlorinated aromatic system, 4-Chloronaphtho[2,3-b]benzofuran is

presumed to be hazardous. Based on the safety data sheet for the related compound 4-

Chlorobenzofuran, it is classified with the following hazards:

Skin Corrosion/Irritation, Category 2[1]

Serious Eye Damage/Eye Irritation, Category 2[1]

Specific target organ toxicity (single exposure), Category 3 (Respiratory system)[1]

Therefore, stringent safety measures are required. The following personal protective equipment

(PPE) is mandatory when handling this compound.

PPE Category Required Equipment

Eye and Face Protection

Chemical splash goggles that meet ANSI Z.87.1

standards. A face shield should be worn over

safety glasses when there is a risk of explosion

or significant splash hazard.[2][3]

Skin Protection

Chemical-resistant gloves (Viton or Silver Shield

are recommended for chlorinated solvents).[2] A

flame-resistant lab coat (e.g., Nomex) must be

worn and fully buttoned.[3] Closed-toe shoes

and long pants are required.[3]

Respiratory Protection

Work should be conducted in a certified

chemical fume hood. If engineering controls are

not sufficient to maintain exposure below

permissible limits, a NIOSH-approved respirator

with appropriate cartridges for organic vapors

and acid gases should be used.[1][3]

Operational Plan: Step-by-Step Handling Procedures

1. Preparation:
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Ensure a safety shower and eyewash station are readily accessible and have been recently

tested.[1]

Designate a specific area within a chemical fume hood for the handling of 4-
Chloronaphtho[2,3-b]benzofuran.

Assemble all necessary equipment and reagents before bringing the compound into the work

area.

Verify that all containers are properly labeled and in good condition.

2. Handling:

Don all required PPE before entering the designated handling area.

Handle the compound exclusively within the certified chemical fume hood to minimize

inhalation exposure.

Avoid direct contact with skin and eyes.[1] Do not breathe dust or vapors.[1]

Use compatible tools (e.g., spatulas, weighing paper) that can be decontaminated or

disposed of as hazardous waste.

Keep containers tightly closed when not in use.[1]

3. Spill Response:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed, labeled container for hazardous waste disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Do not allow the material to enter drains or waterways.

Disposal Plan

All waste containing 4-Chloronaphtho[2,3-b]benzofuran, including contaminated PPE and

experimental materials, must be treated as hazardous waste.
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Waste Collection: Collect all solid and liquid waste in separate, clearly labeled, and sealed

containers. The containers should be marked as "Hazardous Waste: Chlorinated Aromatic

Compound".

Container Management: Use containers that are chemically resistant and in good condition.

Do not overfill containers; leave at least 10% headspace.

Storage: Store waste containers in a designated, well-ventilated, and secondary containment

area away from incompatible materials such as strong oxidizing agents.[1]

Disposal: Arrange for disposal through your institution's environmental health and safety

(EHS) office. Chlorinated aromatic waste often requires high-temperature incineration or

other specialized disposal methods to prevent the formation of toxic byproducts.[4] Do not

attempt to dispose of this chemical down the drain or in regular trash.

Workflow for Safe Handling of 4-Chloronaphtho[2,3-b]benzofuran
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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